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Compound of Interest

Compound Name: PMQA

Cat. No.: B11935615 Get Quote

For Researchers, Scientists, and Drug Development
Professionals
Introduction

PMQA, also known as BIX-01294, is a potent and selective inhibitor of histone G9a

methyltransferase (G9a) and G9a-like protein (GLP).[1][2] These enzymes are responsible for

the mono- and di-methylation of lysine 9 on histone H3 (H3K9), epigenetic marks typically

associated with transcriptional repression.[3] By inhibiting G9a and GLP, BIX-01294 leads to a

reduction in global H3K9me2 levels, which can reactivate silenced genes and induce cellular

processes such as apoptosis and autophagy.[4][5][6][7] Its ability to modulate the epigenetic

landscape makes it a valuable tool in cancer research, stem cell biology, and studies of gene

regulation.[2][6][8] This document provides detailed protocols for the preparation, storage, and

handling of BIX-01294 stock solutions for experimental use.

Quantitative Data Summary
Chemical Properties
BIX-01294 is commonly available as the free base or as a more water-soluble trihydrochloride

salt. It is crucial to use the correct molecular weight corresponding to the specific form of the

compound for accurate molarity calculations.
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Form Chemical Formula
Molecular Weight (
g/mol )

CAS Number

BIX-01294 (Free

Base)
C₂₈H₃₈N₆O₂ 490.64 935693-62-2

BIX-01294

trihydrochloride
C₂₈H₃₈N₆O₂ · 3HCl 600.02 1392399-03-9

(Data sourced from multiple suppliers)[2][7][9][10]

Solubility Data
The solubility of BIX-01294 varies significantly between aqueous solutions and organic

solvents. Dimethyl sulfoxide (DMSO) is the recommended solvent for preparing high-

concentration stock solutions.
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Compound Form Solvent
Maximum
Concentration

Notes

BIX-01294 (Free

Base)
DMSO

≥ 98 mg/mL (≥ 199.74

mM)

Use fresh, anhydrous

DMSO as the

compound is

hygroscopic.[1]

Sonication is

recommended to aid

dissolution.[10]

BIX-01294

trihydrochloride
DMSO

≥ 98 mg/mL (≥ 163.32

mM)

Use fresh, anhydrous

DMSO to avoid

solubility issues.[7]

Sonication is

recommended.[9]

BIX-01294

trihydrochloride
Water

~60 mg/mL (~100

mM)

Sonication is

recommended to fully

dissolve the

compound.[9]

BIX-01294 (Free

Base)
Water < 0.1 mg/mL Insoluble in water.[1]

Storage and Stability
Proper storage is critical to maintain the integrity and activity of BIX-01294.

Form Condition
Storage
Temperature

Duration

Solid Powder Dry, dark environment -20°C Up to 3 years[9][10]

Stock Solution in

Solvent

Aliquoted to avoid

freeze-thaw cycles
-80°C Up to 1 year[7][9][10]

Stock Solution in

Solvent

Aliquoted to avoid

freeze-thaw cycles
-20°C Up to 1 month[7][11]
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Experimental Protocols
Protocol 1: Preparation of a 10 mM BIX-01294 Stock
Solution in DMSO
This protocol describes the preparation of a high-concentration stock solution, which can then

be diluted to working concentrations for various assays.

Materials:

BIX-01294 powder (free base, MW: 490.64 g/mol )

Anhydrous, sterile Dimethyl Sulfoxide (DMSO)

Sterile, amber microcentrifuge tubes or cryovials

Calibrated pipettes and sterile tips

Equipment:

Analytical balance

Vortex mixer

Bath sonicator

Chemical fume hood

Personal Protective Equipment (PPE): safety glasses, gloves, lab coat

Safety Precautions:

BIX-01294 is a bioactive small molecule. Handle with care in a chemical fume hood.

Wear appropriate PPE to avoid inhalation, ingestion, or contact with skin and eyes.

Consult the Safety Data Sheet (SDS) for comprehensive safety information.

Step-by-Step Procedure:
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Calculation: To prepare a 10 mM stock solution, calculate the required mass of BIX-01294.

Formula: Mass (mg) = Molarity (mM) x Volume (mL) x Molecular Weight ( g/mol )

Example for 1 mL of 10 mM stock: Mass (mg) = 10 mM x 1 mL x 490.64 g/mol = 4.91 mg

Weighing: Accurately weigh 4.91 mg of BIX-01294 powder and transfer it to a sterile vial.

Dissolution:

Add 1 mL of anhydrous DMSO to the vial containing the BIX-01294 powder.

Cap the vial tightly and vortex thoroughly for 1-2 minutes to facilitate dissolution.

Sonication (if necessary): If the compound does not fully dissolve, place the vial in a bath

sonicator for 5-10 minutes.[9][10] Visually inspect the solution to ensure no particulates

remain.

Aliquoting and Storage:

Once fully dissolved, aliquot the stock solution into smaller, single-use volumes (e.g., 10-

20 µL) in sterile, amber cryovials. This minimizes repeated freeze-thaw cycles.

Label each aliquot clearly with the compound name, concentration, and preparation date.

Store the aliquots at -80°C for long-term stability (up to 1 year).[7][10]

Protocol 2: Preparation of Working Solutions
For most cell-based experiments, the high-concentration DMSO stock must be serially diluted

into a cell culture medium.

Procedure:

Thawing: Thaw a single aliquot of the 10 mM BIX-01294 stock solution at room temperature.

Intermediate Dilution (Optional but Recommended): To avoid precipitation and ensure

accurate final concentrations, first prepare an intermediate dilution (e.g., 1 mM) in cell culture

medium.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.targetmol.com/compound/bix-01294%20trihydrochloride
https://www.targetmol.com/compound/bix-01294
https://www.selleckchem.com/products/bix-01294.html
https://www.targetmol.com/compound/bix-01294
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11935615?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Final Dilution: Add the required volume of the stock or intermediate solution to the final

volume of pre-warmed cell culture medium to achieve the desired working concentration

(e.g., 1-10 µM for cell-based assays).[4][12]

Mixing: Mix the final working solution thoroughly by gentle inversion or pipetting before

adding it to cells.

Important: Prepare working solutions fresh for each experiment and do not store them.[11]

Always include a vehicle control (e.g., DMSO at the same final concentration) in your

experiments.
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Caption: BIX-01294 inhibits G9a/GLP, reducing H3K9 methylation and reactivating gene

expression.

Experimental Workflow for Stock Solution Preparation
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Caption: Workflow for preparing a concentrated stock solution of BIX-01294 in DMSO.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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